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Compound of Interest

Compound Name: 1-Adamantanecarbonyl chloride

Cat. No.: B1202545 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical intermediates like 1-Adamantanecarbonyl chloride is of utmost importance. This

guide provides immediate and essential information on safety protocols, operational

procedures, and disposal plans to ensure a secure laboratory environment.

Chemical Identifier:

Name: 1-Adamantanecarbonyl chloride

Synonyms: Adamantane-1-carbonyl chloride, Tricyclo[3.3.1.1]decane-1-carbonyl chloride[1]

CAS Number: 2094-72-6[2]

Primary Hazards: 1-Adamantanecarbonyl chloride is a corrosive substance that causes

severe skin burns and eye damage.[2][3] It reacts violently with water and is a lachrymator (an

irritant that causes tearing).[2] It may also be corrosive to metals. Inhalation of its dust or mists

should be avoided.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 1-Adamantanecarbonyl
chloride to prevent chemical burns, eye damage, and respiratory irritation.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.[2]

To protect against splashes

and vapors that can cause

severe eye damage.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[4][5] Gloves must be

inspected before use.[2]

To prevent skin contact which

can result in severe burns.[2]

Body Protection

A chemical-resistant lab coat

or a full suit protecting against

chemicals.[4][6]

To protect the body from

accidental splashes and

contact.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3][7] If ventilation is

inadequate, use a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

type P3).[7]

To prevent inhalation of

corrosive dust and vapors that

can damage the respiratory

tract.[2]

Safety Operating Guide
A systematic approach is critical for the safe handling of 1-Adamantanecarbonyl chloride.

The following step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials.[1][2] Incompatible materials include water, strong

bases, alcohols, and oxidizing agents.[4]
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2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.[2]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not breathe in dust or mists.[2]

When not in use, keep containers securely sealed under an inert gas as the chemical is

moisture-sensitive.[2]

3. Spill Response:

In case of a spill, evacuate the area immediately.[2]

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the spilled chemical to enter drains or waterways.[2]

4. First Aid Measures:

Exposure Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and immediately call a

POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Call a

physician immediately.[2]

Inhalation Remove victim to fresh air. Call a physician.[2]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.[2]
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Disposal Plan
Proper disposal of 1-Adamantanecarbonyl chloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Material: Dispose of contents and container to an approved waste disposal plant.[2]

Waste material must be disposed of in accordance with national and local regulations.[2]

Container Handling: Leave chemicals in original containers. Do not mix with other waste.

Handle uncleaned containers like the product itself.[2]

Experimental Workflow & Safety
The following diagram illustrates the logical workflow for safely handling 1-
Adamantanecarbonyl chloride, from preparation to disposal, including emergency protocols.
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Caption: Safe handling workflow for 1-Adamantanecarbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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